Cas no 109-71-7 (1-Propyne,3-chloro-1-iodo- (9CI))

• Product name: 1-Propyne,3-chloro-1-iodo- (9CI)
• CAS No: 109-71-7
• MF: C₃H₂ClI
• MW: 200.40498
• CID: 173137
• PubChem ID: 66961

1-Propyne,3-chloro-1-iodo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propyne,3-chloro-1-iodo- (9CI)
• 3-Chloro-1-idopropyne
• 3-chloro-1-iodoprop-1-yne
• 1-propyne, 3-chloro-1-iodo-
• USAF DO-18
• 3-Chloro-1-iodo-1-propyne
• 3-Chloro-1-iodopropyne
• 4-01-00-00966 (Beilstein Handbook Reference)
• SCHEMBL9364357
• Propyne, 3-chloro-1-iodo-
• BRN 1734897
• EN300-7570227
• DTXSID80148792
• 109-71-7

• Inchi： InChI=1S/C3H2ClI/c4-2-1-3-5/h2H2
• InChI Key： IRSNQGVPSQCWKJ-UHFFFAOYSA-N
• SMILES： ClCC#CI

Computed Properties

• Exact Mass: 199.88856
• Monoisotopic Mass: 199.889
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 1.7

Experimental Properties

• Density: 2.1465 (estimate)
• Boiling Point: 184.2°Cat760mmHg
• Flash Point: 65.2°C
• Refractive Index: 1.61
• PSA: 0

1-Propyne,3-chloro-1-iodo- (9CI) Security Information

• Safety Term：− and I−. See also CHLORINATED HYDROCARBONS, ALIPHATIC."> Reacts explosively with air when heated to 47°C. When heated to decomposition it emits toxic fumes of Cl− and I−. See also CHLORINATED HYDROCARBONS, ALIPHATIC.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Haloacetylenes and derivatives